Cas no 2680852-13-3 (benzyl N-tert-butyl-N-(cyanomethyl)carbamate)

• Product Name: benzyl N-tert-butyl-N-(cyanomethyl)carbamate
• CAS No: 2680852-13-3
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5651442
• PubChem ID: 165906414
• Update Time: 2025-06-10

benzyl N-tert-butyl-N-(cyanomethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-tert-butyl-N-(cyanomethyl)carbamate
• EN300-28277994
• 2680852-13-3

• Inchi： 1S/C14H18N2O2/c1-14(2,3)16(10-9-15)13(17)18-11-12-7-5-4-6-8-12/h4-8H,10-11H2,1-3H3
• InChI Key： ZLGUUGZCLSSCIH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC#N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-tert-butyl-N-(cyanomethyl)carbamate

Benzyl N-tert-butyl-N-(cyanomethyl)carbamate (CAS No. 2680852-13-3): An Overview of Its Properties, Applications, and Recent Research Developments

Benzyl N-tert-butyl-N-(cyanomethyl)carbamate (CAS No. 2680852-13-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as a building block for the synthesis of more complex molecules and as an intermediate in the development of novel therapeutic agents.

The chemical structure of benzyl N-tert-butyl-N-(cyanomethyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further functionalized with a tert-butyl group and a cyanomethyl group. This combination of functional groups imparts distinct chemical and physical properties to the compound, making it a valuable reagent in synthetic chemistry.

Recent research has focused on the synthetic methodologies for the preparation of benzyl N-tert-butyl-N-(cyanomethyl)carbamate. One notable approach involves the reaction of benzyl alcohol with tert-butyl isocyanate and cyanomethyl chloride under controlled conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the context of medicinal chemistry, benzyl N-tert-butyl-N-(cyanomethyl)carbamate has been explored as a potential intermediate in the synthesis of bioactive compounds. Its reactivity and functional group diversity make it an attractive candidate for the development of new drugs targeting various diseases. For instance, recent studies have demonstrated its utility in the synthesis of inhibitors for specific enzymes involved in cancer pathways.

The physicochemical properties of benzyl N-tert-butyl-N-(cyanomethyl)carbamate have also been extensively studied. It is known to be stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as dichloromethane and dimethylformamide. These properties facilitate its use in a wide range of chemical reactions and processes.

In addition to its synthetic applications, benzyl N-tert-butyl-N-(cyanomethyl)carbamate has shown promise in the field of materials science. Researchers have investigated its use as a modifier for polymers and coatings, where its unique functional groups can enhance the mechanical and thermal properties of these materials.

The safety profile of benzyl N-tert-butyl-N-(cyanomethyl)carbamate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, standard precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal procedures.

In conclusion, benzyl N-tert-butyl-N-(cyanomethyl)carbamate (CAS No. 2680852-13-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.